1-(1-Ethyl-2-oxoindolin-5-yl)-3-phenylurea

• IUPAC Name: 1-(1-ethyl-2-oxo-3H-indol-5-yl)-3-phenylurea
• InChI: InChI=1S/C17H17N3O2/c1-2-20-15-9-8-14(10-12(15)11-16(20)21)19-17(22)18-13-6-4-3-5-7-13/h3-10H,2,11H2,1H3,(H2,18,19,22)
• InChI Key: MBHKELXYNNZGOU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NC(=O)NC3=CC=CC=C3
• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol

Description

1-(1-Ethyl-2-oxoindolin-5-yl)-3-phenylurea, also known as EOI, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. EOI is a small molecule that belongs to the class of urea derivatives and is known for its ability to modulate various biological processes.

Scientific Research Applications

Ethylene Inhibition in Agriculture

1-Methylcyclopropene (1-MCP) is an ethylene antagonist used to enhance the postharvest quality of fruits and vegetables by delaying ripening and senescence processes. This compound’s action illustrates the potential for chemicals to modulate ethylene's effects, suggesting that related compounds could have similar applications in preserving agricultural produce (Watkins, 2006).

Antioxidant and Antimicrobial Properties

Chlorogenic acid (CGA) and cinnamic acid derivatives have been studied for their antioxidant, antimicrobial, and pharmacological effects, which include anti-inflammatory and neuroprotective properties. These findings highlight the interest in naturally occurring compounds and their derivatives for various health-related applications, suggesting a possible research avenue for "1-(1-Ethyl-2-oxoindolin-5-yl)-3-phenylurea" in exploring antioxidant and antimicrobial activities (Naveed et al., 2018; De et al., 2011).

Wound Healing Applications

Phenytoin, an anticonvulsant, has been rediscovered for its retinoprotective and neuroprotective properties, particularly in the context of optic neuritis and multiple sclerosis. This indicates a broader potential for certain pharmaceutical compounds to have multiple beneficial applications beyond their original use, which could be relevant for researching "this compound" in regenerative medicine or as a neuroprotective agent (Bartollino et al., 2018).

Coordination Chemistry and Material Science

The study of cuprous bis-phenanthroline compounds and their MLCT (metal-to-ligand charge transfer) excited states highlights the role of chemical structure in determining the physical properties of coordination compounds. This area of research is critical for developing new materials with specific optical, electronic, or catalytic properties, suggesting potential applications for "this compound" in material science or as part of novel coordination complexes (Scaltrito et al., 2000).